Cas no 81616-80-0 ((2S)-2-(2-Methoxyphenyl)propanoic acid)

(2S)-2-(2-Methoxyphenyl)propanoic acid structure
81616-80-0 structure
Product name:(2S)-2-(2-Methoxyphenyl)propanoic acid
CAS No:81616-80-0
MF:C10H12O3
MW:180.200483322144
CID:703634
PubChem ID:11137716

(2S)-2-(2-Methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-methoxy-a-methyl-, (S)-
    • 2-(2-Methoxyphenyl)propanoic acid
    • (αS)-2-Methoxy-α-methylbenzeneacetic acid (ACI)
    • Benzeneacetic acid, 2-methoxy-α-methyl-, (S)- (ZCI)
    • (2S)-2-(2-Methoxyphenyl)propanoic acid
    • (S)-2-(2-Methoxyphenyl)propionic acid
    • (S)-2-(2 -methoxyphenyl)-propionic acid
    • 81616-80-0
    • (S)-2-(2-Methoxyphenyl)propanoic acid
    • (S)-2-(2-Methoxyphenyl)propanoicacid
    • (S)-2-[2-methoxyphenyl]propionic acid
    • MFCD20638315
    • NUSLQDOXLCYVTQ-ZETCQYMHSA-N
    • F19944
    • (S)-2-(2-methoxyphenyl)-propanoic acid
    • (S)-2(2-methoxyphenyl)propionic acid
    • 2-(S)-(2-methoxyphenyl)propionic acid
    • (S)-2-(2-methoxyphenyl)-propionic acid
    • SCHEMBL7885098
    • EN300-6505709
    • Inchi: 1S/C10H12O3/c1-7(10(11)12)8-5-3-4-6-9(8)13-2/h3-7H,1-2H3,(H,11,12)/t7-/m0/s1
    • InChI Key: NUSLQDOXLCYVTQ-ZETCQYMHSA-N
    • SMILES: [C@@H](C1C=CC=CC=1OC)(C)C(=O)O

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5Ų

(2S)-2-(2-Methoxyphenyl)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6505709-0.5g
(2S)-2-(2-methoxyphenyl)propanoic acid
81616-80-0
0.5g
$1357.0 2023-05-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M40160-10g
(S)-2(2-methoxyphenyl)propionic acid
81616-80-0 97%
10g
¥7600.0 2022-04-27
Aaron
AR00L6SV-1g
(2S)-2-(2-Methoxyphenyl)propanoic acid
81616-80-0 97%
1g
$322.00 2025-02-12
A2B Chem LLC
AJ87491-250mg
(S)-2-(2-Methoxyphenyl)propanoic acid
81616-80-0 97%
250mg
$121.00 2024-04-19
1PlusChem
1P00L6KJ-250mg
(2S)-2-(2-methoxyphenyl)propanoic acid
81616-80-0 97%
250mg
$132.00 2024-04-21
Enamine
EN300-6505709-2.5g
(2S)-2-(2-methoxyphenyl)propanoic acid
81616-80-0
2.5g
$2771.0 2023-05-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M40160-5g
(S)-2(2-methoxyphenyl)propionic acid
81616-80-0 97%
5g
¥5070.0 2022-04-27
Enamine
EN300-6505709-0.1g
(2S)-2-(2-methoxyphenyl)propanoic acid
81616-80-0
0.1g
$1244.0 2023-05-31
A2B Chem LLC
AJ87491-100mg
(S)-2-(2-Methoxyphenyl)propanoic acid
81616-80-0 97%
100mg
$72.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743096-100mg
(s)-2-(2-Methoxyphenyl)propanoic acid
81616-80-0 98%
100mg
¥512.00 2024-07-28

(2S)-2-(2-Methoxyphenyl)propanoic acid Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Water
Reference
Enantioselective hydrolysis of various racemic α-substituted arylacetonitriles using Rhodococcus sp. CGMCC 0497
Wu, Zhong-Liu; et al, Tetrahedron: Asymmetry, 2001, 12(23), 3305-3312

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 1 h, rt
2.1 Reagents: Methanol Catalysts: 2369896-70-6 Solvents: Dichloromethane ;  15 min, rt
2.2 Reagents: Water ;  5 min, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ;  5 min, acidified, rt
Reference
Deracemizing α-Branched Carboxylic Acids by Catalytic Asymmetric Protonation of Bis-Silyl Ketene Acetals with Water or Methanol
Mandrelli, Francesca; et al, Angewandte Chemie, 2019, 58(33), 11479-11482

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  1 h, -78 °C; 15 min, -78 °C; -78 °C → rt; 1 h, rt; rt → -78 °C
1.2 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  80 °C; 80 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
3.1 Reagents: Sodium bicarbonate ,  Hydrogen Catalysts: [μ-[(2R,2′S)-1,1′-Bis[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl-κN3]-2,2… Solvents: Methanol ;  24 h, 5 bar, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Asymmetric Hydrogenation of α-Substituted Acrylic Acids Catalyzed by a Ruthenocenyl Phosphino-oxazoline-Ruthenium Complex
Li, Jing; et al, Organic Letters, 2016, 18(9), 2122-2125

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 15 min, -78 °C
1.2 10 min, -78 °C; overnight, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  5 min, rt
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 1 h, rt
3.1 Reagents: Methanol Catalysts: 2369896-70-6 Solvents: Dichloromethane ;  15 min, rt
3.2 Reagents: Water ;  5 min, rt
3.3 Reagents: Hydrochloric acid Solvents: Water ;  5 min, acidified, rt
Reference
Deracemizing α-Branched Carboxylic Acids by Catalytic Asymmetric Protonation of Bis-Silyl Ketene Acetals with Water or Methanol
Mandrelli, Francesca; et al, Angewandte Chemie, 2019, 58(33), 11479-11482

Synthetic Circuit 5

Reaction Conditions
Reference
Preparation of chiral N-acyloxazolidinones and analogs as drug intermediates
, France, , ,

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide
2.1 -
Reference
Preparation of chiral N-acyloxazolidinones and analogs as drug intermediates
, France, , ,

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  80 °C; 80 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
2.1 Reagents: Sodium bicarbonate ,  Hydrogen Catalysts: [μ-[(2R,2′S)-1,1′-Bis[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl-κN3]-2,2… Solvents: Methanol ;  24 h, 5 bar, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Asymmetric Hydrogenation of α-Substituted Acrylic Acids Catalyzed by a Ruthenocenyl Phosphino-oxazoline-Ruthenium Complex
Li, Jing; et al, Organic Letters, 2016, 18(9), 2122-2125

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  1 h, rt; 4 h, rt
1.2 Solvents: Tetrahydrofuran ;  1 h, -78 °C; 1 h, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  1 h, -78 °C; 15 min, -78 °C; -78 °C → rt; 1 h, rt; rt → -78 °C
2.2 1 h, -78 °C; -78 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  80 °C; 80 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
4.1 Reagents: Sodium bicarbonate ,  Hydrogen Catalysts: [μ-[(2R,2′S)-1,1′-Bis[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl-κN3]-2,2… Solvents: Methanol ;  24 h, 5 bar, rt
4.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Asymmetric Hydrogenation of α-Substituted Acrylic Acids Catalyzed by a Ruthenocenyl Phosphino-oxazoline-Ruthenium Complex
Li, Jing; et al, Organic Letters, 2016, 18(9), 2122-2125

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Hydrogen Catalysts: [μ-[(2R,2′S)-1,1′-Bis[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl-κN3]-2,2… Solvents: Methanol ;  24 h, 5 bar, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Asymmetric Hydrogenation of α-Substituted Acrylic Acids Catalyzed by a Ruthenocenyl Phosphino-oxazoline-Ruthenium Complex
Li, Jing; et al, Organic Letters, 2016, 18(9), 2122-2125

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Methanol Catalysts: 2369896-70-6 Solvents: Dichloromethane ;  15 min, rt
1.2 Reagents: Water ;  5 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  5 min, acidified, rt
Reference
Deracemizing α-Branched Carboxylic Acids by Catalytic Asymmetric Protonation of Bis-Silyl Ketene Acetals with Water or Methanol
Mandrelli, Francesca; et al, Angewandte Chemie, 2019, 58(33), 11479-11482

Synthetic Circuit 11

Reaction Conditions
1.1 Catalysts: Rhodium(1+), bis[(1,2,5,6-η)-1,5-cyclooctadiene]-, tetrafluoroborate(1-) (1:1) ,  2767121-64-0 Solvents: 2,2,2-Trifluoroethanol ;  30 min, rt
1.2 Reagents: Acetic acid ,  Hydrogen Solvents: Isopropanol ;  24 h, 50 atm, 35 °C
Reference
Development of C2-Symmetric Chiral Diphosphine Ligands for Highly Enantioselective Hydrogenation Assisted by Ion Pairing
Yu, Jianfei; et al, Organic Letters, 2022, 24(14), 2744-2749

(2S)-2-(2-Methoxyphenyl)propanoic acid Raw materials

(2S)-2-(2-Methoxyphenyl)propanoic acid Preparation Products

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